[3-(2-Bromoethoxy)propyl]benzene

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 3-(2-bromoethoxy)propylbenzene
• InChI: InChI=1S/C11H15BrO/c12-8-10-13-9-4-7-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key: DICNXGISZKGLBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCOCCBr

Description

[3-(2-Bromoethoxy)propyl]benzene is an aromatic ether derivative with a brominated ethoxy side chain. Its structure consists of a benzene ring connected to a three-carbon propyl chain, where the terminal carbon of the propyl group is bonded to a 2-bromoethoxy moiety (OCH2CH2Br). This compound is characterized by its hybrid aromatic-aliphatic structure, combining the stability of the benzene ring with the reactivity of the brominated ether group. It is typically synthesized via nucleophilic substitution reactions, such as the alkylation of a phenol derivative with a bromoethylating agent under basic conditions (e.g., Cs2CO3 in dimethylformamide) . The bromine atom at the ethoxy terminus makes it a versatile intermediate in organic synthesis, particularly for constructing complex ether-linked architectures or functionalizing polymers .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Brominated Alkyl Chains

• (3-Bromopropyl)benzene (CAS 637-59-2):
  This compound lacks the ether oxygen present in [3-(2-bromoethoxy)propyl]benzene, featuring a direct bromine substitution at the terminal carbon of the propyl chain (C6H5-CH2CH2CH2Br). The absence of the ether group reduces polarity, resulting in a lower boiling point (225°C) compared to ether-containing analogues. It is primarily used in alkylation reactions or as a precursor for cross-coupling processes .

• 1-Bromo-4-propylbenzene (CAS 588-93-2):
  Here, bromine is attached directly to the benzene ring (para to the propyl group). This positional isomer exhibits distinct reactivity, favoring electrophilic substitution on the aromatic ring rather than nucleophilic displacement of bromine. Its boiling point (225°C) is lower than [3-(2-bromoethoxy)propyl]benzene due to reduced molecular weight and polarity .

Brominated Ether Analogues

• 2,4-Dibromo-1-(2-bromoethoxy)benzene: This compound features multiple bromine atoms: two on the benzene ring (positions 2 and 4) and one on the ethoxy chain. The additional bromines enhance electrophilic reactivity and steric hindrance, making it less soluble in polar solvents. It is synthesized via bromination of phenolic precursors followed by etherification, with a yield of 73% under optimized conditions .
• 1-(4-Bromophenoxy)-3-((2-(4-chlorophenyl)-2-methylbutoxy)methyl)benzene (CAS 80843-98-7): A structurally complex brominated ether with a chlorophenyl substituent. The presence of chlorine introduces additional electronic effects, increasing resistance to nucleophilic attack compared to [3-(2-bromoethoxy)propyl]benzene.

Functionalized Aromatic Ethers

• 6-[3-(4-Chlorophenoxy)propyl]-7-methylindolo[3,2-b]quinoxaline (CAS 840484-09-5): This heterocyclic derivative contains a phenoxypropyl chain linked to an indoloquinoxaline core. While sharing the propyl ether motif, the extended aromatic system significantly increases molecular weight (MW: 409.9 g/mol) and alters solubility profiles. Such compounds are investigated for optoelectronic applications .

Comparative Data Table

Compound	CAS RN	Molecular Formula	Boiling Point (°C)	Key Features	Applications
[3-(2-Bromoethoxy)propyl]benzene	Not Provided	C11H15BrO	~240 (estimated)	Ether-linked bromine, polar	Polymer crosslinking, synthesis
(3-Bromopropyl)benzene	637-59-2	C9H11Br	237–238	Direct bromination, non-polar	Alkylation reactions
1-Bromo-4-propylbenzene	588-93-2	C9H11Br	225	Aromatic bromine, low polarity	Electrophilic substitution
2,4-Dibromo-1-(2-bromoethoxy)benzene	Not Provided	C8H7Br3O	>250	Multiple bromines, steric hindrance	Specialty polymer synthesis
6-[3-(4-Chlorophenoxy)propyl]-7-methylindoloquinoxaline	840484-09-5	C24H20ClN3O	N/A	Heterocyclic core, high MW	Optoelectronic materials